Cas no 3729-34-8 (1,4-Benzenedicarbonitrile NN'-Dioxide)

• Product Name: 1,4-Benzenedicarbonitrile NN'-Dioxide
• CAS No: 3729-34-8
• MF: C₈H₄N₂O₂
• MW: 160.129561424255
• MDL: MFCD00077973
• CID: 307518
• PubChem ID: 520845
• Update Time: 2025-06-09

1,4-Benzenedicarbonitrile NN'-Dioxide Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenedicarbonitrile,N,N'-dioxide (9CI)
• benzene-1,4-dicarbonitrile oxide
• TEREPHTHALONITRILE NN'-DIOXIDE ---WHITE POWDER---
• 1,4-Dicyanobenzene di-N-oxide
• FR-2048
• terephthalnitrile oxide
• Terephthalodinitril-N,N'-dioxid
• Terephthalonitrile N,N'-dioxide
• terephthalonitrile oxide
• terephthalonitrile-bis-N-oxide
• Terephthalsaeuredinitril-N,N'-dioxyd
• 3729-34-8
• AKOS006228553
• FT-0606765
• 1,4-Benzenedicarbonitrile NN'-dioxide
• DTXSID30958424
• SCHEMBL7632252
• Terephthalonitrile NN'-Dioxide
• MFCD00077973
• EN300-20778
• {4-[(oxo-lambda5-azanylidyne)methyl]phenyl}formonitrile oxide
• A823587
• [({4-[(Oxoiminio)methylidene]cyclohexa-2,5-dien-1-ylidene}methylidene)amino]oxidanide
• 1,4-Benzenedicarbonitrile NN'-Dioxide

• MDL： MFCD00077973
• Inchi： 1S/C8H4N2O2/c11-9-5-7-1-2-8(4-3-7)6-10-12/h1-4H
• InChI Key： JRVRIUGIFUNROE-UHFFFAOYSA-N
• SMILES： O=[N+]=C=C1C=CC(=C=N[O-])C=C1

Computed Properties

• Exact Mass: 160.02700
• Monoisotopic Mass: 126.140851
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 76.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0

Experimental Properties

• Density: 1.17
• Refractive Index: 1.567
• PSA: 61.34000
• LogP: 1.49696

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

Additional information on 1,4-Benzenedicarbonitrile NN'-Dioxide

Recent Advances in the Study of 1,4-Benzenedicarbonitrile NN'-Dioxide (CAS: 3729-34-8)

1,4-Benzenedicarbonitrile NN'-Dioxide (CAS: 3729-34-8) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly in the context of its unique chemical properties and biological activities. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, mechanism of action, and therapeutic potential.

One of the key areas of investigation has been the synthesis and optimization of 1,4-Benzenedicarbonitrile NN'-Dioxide. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for its application in pharmaceutical formulations. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to characterize the compound and confirm its structural integrity.

In terms of biological activity, recent studies have highlighted the compound's potential as an anti-inflammatory and antimicrobial agent. In vitro experiments have demonstrated its efficacy against a range of bacterial strains, including drug-resistant pathogens. Additionally, its anti-inflammatory properties have been investigated in animal models, showing promising results in reducing inflammation markers without significant toxicity.

Another exciting development is the exploration of 1,4-Benzenedicarbonitrile NN'-Dioxide as a potential anticancer agent. Preliminary studies have indicated that the compound can induce apoptosis in certain cancer cell lines, suggesting a possible role in targeted cancer therapies. Further research is needed to elucidate the underlying mechanisms and to assess its efficacy in vivo.

Despite these promising findings, challenges remain in the development of 1,4-Benzenedicarbonitrile NN'-Dioxide for clinical use. Issues such as bioavailability, stability, and potential side effects need to be addressed through comprehensive preclinical studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and translate the compound's potential into practical therapeutic applications.

In conclusion, 1,4-Benzenedicarbonitrile NN'-Dioxide (CAS: 3729-34-8) represents a promising candidate for further research in the chemical biology and pharmaceutical fields. Its diverse biological activities and potential therapeutic applications make it a compound of great interest. Continued investigation and optimization will be crucial to fully realize its potential and bring it closer to clinical use.